(3aS*,6aS*)-5-(3-cyclopentylpropanoyl)-2-(cyclopropylmethyl)-1-oxohexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid

• IUPAC Name: (3aS,6aS)-2-(3-cyclopentylpropanoyl)-5-(cyclopropylmethyl)-6-oxo-1,3,4,6a-tetrahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C19H28N2O4/c22-16(8-7-13-3-1-2-4-13)20-10-15-17(23)21(9-14-5-6-14)12-19(15,11-20)18(24)25/h13-15H,1-12H2,(H,24,25)/t15-,19-/m0/s1
• InChI Key: CEOKEXWSRJEQNW-KXBFYZLASA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)N2CC3C(=O)N(CC3(C2)C(=O)O)CC4CC4
• Isomeric SMILES: C1CCC(C1)CCC(=O)N2C[C@H]3C(=O)N(C[C@]3(C2)C(=O)O)CC4CC4
• Molecular Formula: C19H28N2O4
• Molecular Weight: 348.4 g/mol

Description

The description of a compound typically includes its molecular formula, structural formula, and possibly its IUPAC name. The compound you mentioned is a pyrrole derivative, which suggests it might have interesting chemical properties.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions, with each step requiring careful optimization to ensure good yield and purity. The synthesis of complex organic compounds often involves multiple steps, each of which needs to be carefully planned and executed.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, including NMR, IR, and mass spectrometry. These techniques can provide information about the types of atoms in the compound, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include reactions with various reagents, under different conditions. The products of these reactions can provide valuable information about the structure and properties of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and stability under various conditions. These properties can provide important information about the compound’s behavior in different environments.

Mechanism of Action

If the compound has biological activity, its mechanism of action can be studied. This could involve studying its interactions with various biological targets, such as proteins or DNA, and determining how these interactions lead to its observed effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are toxic, while others are flammable. Safety data sheets (SDS) provide important information about the hazards associated with a compound, as well as measures for safe handling.

Future Directions

The future directions for research on a compound could involve further studies to better understand its properties, to optimize its synthesis, or to explore its potential applications. This could involve both experimental work and computational modeling.